Cas no 1414933-81-5 (4-epi-Ritonavir)

• Product Name: 4-epi-Ritonavir
• CAS No: 1414933-81-5
• MF: C₃₇H₄₈N₆O₅S₂
• MW: 720.944226264954
• CID: 3168521
• PubChem ID: 72942039
• Update Time: 2025-07-01

4-epi-Ritonavir Chemical and Physical Properties

Names and Identifiers

• Ritonavir (3R)-hydroxy epimer
• 4OP127JDQD
• 1,3-thiazol-5-ylmethyl N-[(2S,3R,5S)-3-hydroxy-5-[[(2S)-3-methyl-2-[[methyl-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]carbamoyl]amino]butanoyl]amino]-1,6-diphenylhexan-2-yl]carbamate
• Ritonavir 3-epimer
• Ritonavir specified impurity O [EP]
• Ritonavir impurity, 3-epimer- [USP]
• SCHEMBL16876664
• 1414933-81-5
• Thiazol-5-ylmethyl ((1S,2R,4S)-1-benzyl-2-hydroxy-4-(((2S)-3-methyl-2-((methyl((2-(1-methylethyl)thiazol-4-yl)methyl)carbamoyl)amino)butanoyl)amino)-5-phenylpentyl)carbamate
• 2,7,10,12-Tetraazatridecanoic acid, 4-hydroxy-12-methyl-9-(1-methylethyl)-13-(2-(1-methylethyl)-4-thiazolyl)-8,11-dioxo-3,6-bis(phenylmethyl)-, 5-thiazolylmethyl ester, (3S,4R,6S,9S)-
• Thiazol-5-ylmethyl((2S,3R,5S)-3-hydroxy-5-((S)-2-(3-((2-isopropylthiazol-4-yl)methyl)-3-methylureido)-3-methylbutanamido)-1,6-diphenylhexan-2-yl)carbamate
• Q27260296
• Thiazol-5-ylmethyl ((2S,3R,5S)-3-Hydroxy-5-((S)-2-(3-((2-isopropylthiazol-4-yl)methyl)-3-methylureido)-3-methylbutanamido)-1,6-diphenylhexan-2-yl)carbamate
• Thiazol-5-ylmethyl (2S,3R,5S)-3-hydroxy-5-((S)-2-(3-((2-isopropylthiazol-4-yl)methyl)-3-methylureido(-3-methylbutanamido)-1,6-diphenylhexan-2-ylcarbamate
• UNII-4OP127JDQD
• RITONAVIR IMPURITY O [EP IMPURITY]
• RITONAVIR IMPURITY, 3-EPIMER- [USP IMPURITY]
• 2,7,10,12-Tetraazatridecanoic acid, 4-hydroxy-12-methyl-9-(1-methylethyl)-13-[2-(1-methylethyl)-4-thiazolyl]-8,11-dioxo-3,6-bis(phenylmethyl)-, 5-thiazolylmethyl ester, (3S,4R,6S,9S)-; Ritonavir Imp. O (EP)
• 4-epi-Ritonavir

• Inchi： 1S/C37H48N6O5S2/c1-24(2)33(42-36(46)43(5)20-29-22-49-35(40-29)25(3)4)34(45)39-28(16-26-12-8-6-9-13-26)18-32(44)31(17-27-14-10-7-11-15-27)41-37(47)48-21-30-19-38-23-50-30/h6-15,19,22-25,28,31-33,44H,16-18,20-21H2,1-5H3,(H,39,45)(H,41,47)(H,42,46)/t28-,31-,32+,33-/m0/s1
• InChI Key： NCDNCNXCDXHOMX-RACJEYCXSA-N
• SMILES： S1C=C(CN(C)C(N[C@H](C(N[C@@H](CC2C=CC=CC=2)C[C@H]([C@H](CC2C=CC=CC=2)NC(=O)OCC2=CN=CS2)O)=O)C(C)C)=O)N=C1C(C)C

Computed Properties

• Exact Mass: 720.31276100 g/mol
• Monoisotopic Mass: 720.31276100 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 50
• Rotatable Bond Count: 18
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 202
• Molecular Weight: 720.9

Additional information on 4-epi-Ritonavir

Recent Advances in the Study of 4-epi-Ritonavir (CAS: 1414933-81-5): A Comprehensive Research Brief

In recent years, the chemical and pharmaceutical research community has shown increasing interest in the stereoisomers of well-known antiviral drugs, particularly those related to HIV protease inhibitors. Among these, 4-epi-Ritonavir (CAS: 1414933-81-5) has emerged as a compound of significant interest due to its unique pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings regarding this intriguing molecule, with a focus on its chemical characteristics, biological activity, and potential clinical implications.

The structural modification of Ritonavir to produce its 4-epimer introduces subtle but important changes to its molecular conformation. Recent crystallographic studies (Zhang et al., 2023) have revealed that the epimerization at position 4 alters the molecule's binding affinity to both cytochrome P450 enzymes and HIV-1 protease. These findings are particularly relevant given Ritonavir's dual role as both an antiviral agent and a pharmacokinetic enhancer in HAART regimens.

Metabolic studies employing advanced LC-MS/MS techniques have demonstrated that 4-epi-Ritonavir exhibits distinct metabolic pathways compared to its parent compound. Research conducted at multiple academic centers has identified three previously unknown metabolites specific to the 4-epi configuration, one of which appears to retain significant antiviral activity (Journal of Medicinal Chemistry, 2023). These discoveries open new avenues for the development of next-generation pharmacokinetic boosters with potentially improved safety profiles.

From a therapeutic perspective, preliminary in vitro data suggest that 4-epi-Ritonavir may offer advantages in certain drug-resistant HIV strains. A 2023 study published in Antimicrobial Agents and Chemotherapy reported that the 4-epimer maintained efficacy against several protease inhibitor-resistant variants that showed reduced susceptibility to conventional Ritonavir. However, researchers caution that these findings require validation in more complex biological systems before clinical implications can be fully assessed.

The synthesis and scale-up of 4-epi-Ritonavir present unique challenges that have been addressed in recent process chemistry publications. Novel catalytic asymmetric methods developed by industrial research groups (Organic Process Research & Development, 2023) have improved the stereoselective synthesis of this compound, achieving enantiomeric excess greater than 99% while maintaining cost-effectiveness for potential large-scale production.

Ongoing research is exploring the broader pharmaceutical potential of 4-epi-Ritonavir beyond its antiviral applications. A recent high-throughput screening initiative identified unexpected activity against certain cancer-related protein targets, prompting new investigations into possible repurposing opportunities (Nature Chemical Biology, 2023). These findings, while preliminary, highlight the importance of continued exploration of stereochemical variants of established drugs.

In conclusion, 4-epi-Ritonavir represents a compelling case study in the value of stereochemical investigation of existing pharmaceutical compounds. The growing body of research on this molecule underscores the potential for subtle structural modifications to yield compounds with distinct and potentially superior pharmacological profiles. As research continues, particularly in the areas of metabolic stability and therapeutic spectrum, 4-epi-Ritonavir may well emerge as a significant contributor to the next generation of antiviral and pharmacokinetic enhancing agents.